Cas no 954567-53-4 (1-[(Methylcarbamoyl)amino]cyclopentane-1-carboxylic acid)

• Product Name: 1-[(Methylcarbamoyl)amino]cyclopentane-1-carboxylic acid
• CAS No: 954567-53-4
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 4667332
• Update Time: 2025-05-19

1-[(Methylcarbamoyl)amino]cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(methylcarbamoyl)amino]cyclopentane-1-carboxylic acid
• 1-(methylcarbamoylamino)cyclopentane-1-carboxylic acid
• 1-(3-Methylureido)cyclopentane-1-carboxylic acid
• Z228368286
• 1-[(Methylcarbamoyl)amino]cyclopentane-1-carboxylic acid

• Inchi： 1S/C8H14N2O3/c1-9-7(13)10-8(6(11)12)4-2-3-5-8/h2-5H2,1H3,(H,11,12)(H2,9,10,13)
• InChI Key： CBPACNWSZHPURF-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)NC(NC)=O)=O

Computed Properties

• Exact Mass: 186.1
• Monoisotopic Mass: 186.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.4

Additional information on 1-[(Methylcarbamoyl)amino]cyclopentane-1-carboxylic acid

Professional Introduction to 1-[(Methylcarbamoyl)amino]cyclopentane-1-carboxylic acid (CAS No. 954567-53-4)

1-[(Methylcarbamoyl)amino]cyclopentane-1-carboxylic acid, identified by its CAS number 954567-53-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclopentane derivatives, which are widely recognized for their structural versatility and potential biological activities. The presence of both the (Methylcarbamoyl)amino moiety and the carboxylic acid functional group makes this molecule a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of 1-[(Methylcarbamoyl)amino]cyclopentane-1-carboxylic acid incorporates a cyclopentane ring, which is a common scaffold in natural products and pharmacologically active compounds. The cyclopentane ring provides a rigid three-dimensional structure that can influence the compound's interactions with biological targets. Additionally, the (Methylcarbamoyl)amino group introduces a polar region that can enhance solubility and binding affinity, while the carboxylic acid group serves as a versatile functional handle for further chemical modifications.

In recent years, there has been growing interest in cyclopentane derivatives due to their potential applications in the development of novel therapeutic agents. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The specific arrangement of functional groups in 1-[(Methylcarbamoyl)amino]cyclopentane-1-carboxylic acid suggests that it may interact with various biological targets, making it a valuable scaffold for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid group can be readily activated for coupling reactions with amines, alcohols, or other nucleophiles, allowing for the synthesis of peptidomimetics or other bioactive molecules. Similarly, the (Methylcarbamoyl)amino group can be modified through various chemical transformations, such as hydrolysis or amidation, to explore different biological profiles.

The synthesis of 1-[(Methylcarbamoyl)amino]cyclopentane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthetic strategies for these types of compounds.

Recent research has highlighted the importance of understanding the stereochemistry of cyclopentane derivatives in determining their biological activity. The stereochemical configuration at the carbon atoms adjacent to the functional groups can significantly influence how the molecule interacts with biological targets. Therefore, stereocontrolled synthesis methods are crucial for developing potent and selective therapeutic agents.

In addition to its synthetic utility, 1-[(Methylcarbamoyl)amino]cyclopentane-1-carboxylic acid has shown promise in preclinical studies as a potential lead compound for drug development. Its structural features suggest that it may modulate key biological pathways involved in various diseases. For instance, studies have indicated that similar cyclopentane derivatives can interact with enzymes or receptors that play critical roles in inflammation and pain signaling.

The pharmaceutical industry continues to explore novel chemical entities to address unmet medical needs. Compounds like 1-[(Methylcarbamoyl)amino]cyclopentane-1-carboxylic acid represent an important class of molecules that could contribute to the development of next-generation therapeutics. By leveraging advanced synthetic methodologies and computational tools, researchers can accelerate the discovery and optimization process for these compounds.

The use of computational modeling techniques has become increasingly valuable in understanding the interactions between small molecules and biological targets. Molecular docking studies can predict how 1-[(Methylcarbamoyl)amino]cyclopentane-1-carboxylic acid might bind to specific proteins or enzymes, providing insights into its potential mechanisms of action. These insights can guide further modifications to enhance potency and selectivity.

As research in medicinal chemistry progresses, there is a growing emphasis on developing sustainable and environmentally friendly synthetic routes. The use of renewable feedstocks and catalytic processes can reduce the environmental impact of drug production while maintaining high efficiency and yield. Innovations in this area are essential for ensuring long-term viability in pharmaceutical manufacturing.

The future prospects for 1-[(Methylcarbamoyl)amino]cyclopentane-1-carboxylic acid are promising, with ongoing studies aimed at elucidating its full potential in drug discovery. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into clinical applications. By combining expertise in organic synthesis, medicinal chemistry, and biopharmaceuticals, new therapeutic opportunities can be unlocked.